molecular formula C9H7FN2S B8642900 N-(4-Fluorophenyl)thiazol-2-amine CAS No. 774544-66-0

N-(4-Fluorophenyl)thiazol-2-amine

Cat. No.: B8642900
CAS No.: 774544-66-0
M. Wt: 194.23 g/mol
InChI Key: ARCKJBKYXUAEIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-Fluorophenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C9H7FN2S and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

774544-66-0

Molecular Formula

C9H7FN2S

Molecular Weight

194.23 g/mol

IUPAC Name

N-(4-fluorophenyl)-1,3-thiazol-2-amine

InChI

InChI=1S/C9H7FN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-6H,(H,11,12)

InChI Key

ARCKJBKYXUAEIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC2=NC=CS2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-fluorophenyl)thiourea (2.00 g, 11.7 mmol) and 2-chloroacetaldehyde(3.72 mL, 58.6 mmol) in anhydrous ethanol (5 mL) were added to a microwave vial. The reaction mixture was heated to 80° C. in a microwave reactor for 20 min. On cooling, ethyl acetate (2 mL) was added to the crude product reaction mixture and pure product crystallized out. This filtered off, washed with hexane and air-dried to afford the title compound as a crystalline brown solid, 1.568 g. MS (M+H)+ 195.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
3.72 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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